Cas no 19627-30-6 ( )

• Product Name: &nbsp
• CAS No: 19627-30-6
• MF: C₁₆H₁₆O₃S
• MW: 288.361443519592
• CID: 908271
• PubChem ID: 5872508
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 3-phenylprop-2-enyl 4-methylbenzenesulfonate
• 91861-44-8
• NSC404332
• SCHEMBL8664947
• NSC-404332
• (2E)-3-phenylprop-2-en-1-yl 4-methylbenzene-1-sulfonate
• EN300-37152854
• 19627-30-6
•  

• Inchi： 1S/C16H16O3S/c1-14-9-11-16(12-10-14)20(17,18)19-13-5-8-15-6-3-2-4-7-15/h2-12H,13H2,1H3/b8-5+
• InChI Key： ADTMITDBGCYTKC-VMPITWQZSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 288.08208
• Monoisotopic Mass: 288.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37